Cas no 5418-55-3 (1,3-Propanediamine,N1-(7-chloro-4-quinolinyl)-N3-(2-methylpropyl)-)

• Product Name: 1,3-Propanediamine,N1-(7-chloro-4-quinolinyl)-N3-(2-methylpropyl)-
• CAS No: 5418-55-3
• MF: C₁₆H₂₂ClN₃
• MW: 291.818982601166
• CID: 383395
• PubChem ID: 223166
• Update Time: 2025-04-19

1,3-Propanediamine,N1-(7-chloro-4-quinolinyl)-N3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-(7-chloro-4-quinolinyl)-N3-(2-methylpropyl)-
• 2,2'-({3-[(7-chloroquinolin-4-yl)amino]propyl}imino)diethanol
• AC1Q3MUB
• Ethanol, 2,2'-((3-((7-chloro-4-quinolinyl)amino)propyl)imino)bis-
• Ethanol, 2,2'-[[3-[(7-chloro-4-quinolinyl)amino]propyl]imino]bis-
• N'-(7-Chlor-[4]chinolyl)-N,N-bis-(2-hydroxy-aethyl)-propandiyldiamin
• N-(7-Chlor-[4]chinolyl)-N'-isobutyl-propandiyldiamin
• N-(7-chloro-[4]quinolyl)-N'-isobutyl-propanediyldiamine
• NSC56616
• DTXSID30969136
• N~1~-(7-Chloroquinolin-4-yl)-N~3~-(2-methylpropyl)propane-1,3-diamine
• NSC10487
• 5418-55-3
• NSC-10487

• Inchi： 1S/C16H22ClN3/c1-12(2)11-18-7-3-8-19-15-6-9-20-16-10-13(17)4-5-14(15)16/h4-6,9-10,12,18H,3,7-8,11H2,1-2H3,(H,19,20)
• InChI Key： VPQZVXHFPVTVSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NCCCNCC(C)C

Computed Properties

• Exact Mass: 291.15046
• Monoisotopic Mass: 291.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 451.1°Cat760mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.602
• PSA: 36.95